Cas no 2228773-24-6 (5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

5-(4-Cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core linked to a cyanothiophene moiety. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The presence of both carboxylic acid and nitrile functional groups enhances its reactivity, enabling further derivatization for targeted molecular design. Its rigid, planar architecture may contribute to binding affinity in biologically active compounds. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its use in multistep synthesis. Researchers value this scaffold for its potential in developing kinase inhibitors and other therapeutic agents due to its balanced electronic and steric properties.
5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid structure
2228773-24-6 structure
Product Name:5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
CAS No:2228773-24-6
MF:C10H7N3O2S
MW:233.246480226517
CID:5993541
PubChem ID:165612561
Update Time:2025-10-28

5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
    • 2228773-24-6
    • EN300-1755836
    • Inchi: 1S/C10H7N3O2S/c1-13-9(7(4-12-13)10(14)15)8-2-6(3-11)5-16-8/h2,4-5H,1H3,(H,14,15)
    • InChI Key: KAFATVINVWDCJX-UHFFFAOYSA-N
    • SMILES: S1C=C(C#N)C=C1C1=C(C(=O)O)C=NN1C

Computed Properties

  • Exact Mass: 233.02589765g/mol
  • Monoisotopic Mass: 233.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 107Ų

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Additional information on 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

5-(4-Cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

5-(4-Cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228773-24-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The molecular structure of 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid is composed of a pyrazole ring substituted with a cyanothiophene moiety and a methyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the pharmacological potential of 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and osteoarthritis.

In another study, 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid was evaluated for its anticancer properties. The results showed that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a promising lead compound for the development of targeted cancer therapies.

The mechanism of action of 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has been extensively studied. It has been shown to interact with specific protein targets involved in cellular signaling pathways. For example, it binds to and modulates the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain pathways. Additionally, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in the regulation of immune responses and cell survival.

The synthesis of 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving coupling reactions, cyclizations, and functional group transformations. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 5-(4-cyanothiophen-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228773-24-6) is a promising compound with diverse pharmacological activities. Its potential applications in anti-inflammatory, analgesic, and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies and clinical trials will further elucidate its therapeutic potential and pave the way for its eventual use in clinical practice.

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